1-(4-Chlorophenyl)-2-cyclopropylethanol
Cat. No. B8560648
M. Wt: 196.67 g/mol
InChI Key: JLALSRODUTZZPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:24][CH2:25][N:26]([CH2:27][CH3:28])[CH2:29][CH3:30].[CH3:7][S:8]([CH3:9])=[O:10].[Cl:11][c:12]1[cH:13][cH:14][c:15]([CH:18]([CH2:19][CH:20]2[CH2:21][CH2:22]2)[OH:23])[cH:16][cH:17]1.[Cl:1][C:2]([C:3]([Cl:4])=[O:5])=[O:6].[Cl:31][CH2:32][Cl:33].[OH2:34]>>[Cl:11][c:12]1[cH:13][cH:14][c:15]([C:18]([CH2:19][CH:20]2[CH2:21][CH2:22]2)=[O:23])[cH:16][cH:17]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CS(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OC(CC1CC1)c1ccc(Cl)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)C(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(CC1CC1)c1ccc(Cl)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
